Cas no 16778-74-8 (4H-1,2,4-Triazole,3,4-dimethyl-)

• Product Name: 4H-1,2,4-Triazole,3,4-dimethyl-
• CAS No: 16778-74-8
• MF: C₄H₇N₃
• MW: 97.1184799671173
• CID: 121884
• PubChem ID: 12217053
• Update Time: 2025-04-18

4H-1,2,4-Triazole,3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole,3,4-dimethyl-
• 3,4-Dimethyl-4H-1,2,4-triazole
• 3,4-dimethyl-4-(trichloromethyl)-2,5-cyclohexadienone
• 3,4-dimethyl-4H-[1,2,4]triazole
• 3,4-Dimethyl-4-trichlormethyl-cyclohexa-2,5-dienon
• 3,4-Dimethyl-4-trichlormethyl-cyclohexadien-(2,5)-on-(1)
• 3,4-dimethyl-4-trichloromethyl-2,5-cyclohexadien-1-one
• 3,4-dimethyl-4-trichloromethyl-cyclohexa-2,5-dienone
• 3,4-Dimethyl-triazol
• AC1L896R
• dimethyl-3,4 triazol-1,2,4
• HMS2304M10
• NSC407531
• STK83
• SureCN9632692
• 4H-1,2,4-Triazole,3,4-dimethyl-(8CI,9CI)
• EN300-41588
• Z422646574
• 3,4-DIMETHYL-1,2,4-TRIAZOLE
• J-010395
• AKOS023093461
• 16778-74-8
• QBDXSEYWEKKYSH-UHFFFAOYSA-N

• Inchi： 1S/C4H7N3/c1-4-6-5-3-7(4)2/h3H,1-2H3
• InChI Key： QBDXSEYWEKKYSH-UHFFFAOYSA-N
• SMILES： N1(C=NN=C1C)C

Computed Properties

• Exact Mass: 97.06411
• Monoisotopic Mass: 97.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 64
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles